![molecular formula C18H19F2NO5S2 B2602207 1-((2,6-Difluorophenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine CAS No. 1448027-76-6](/img/structure/B2602207.png)
1-((2,6-Difluorophenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2,6-Difluorophenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C18H19F2NO5S2 and its molecular weight is 431.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
A study by Karaman et al. (2016) highlights the role of sulfonyl hydrazone scaffold and piperidine rings in medicinal chemistry. This research demonstrates the synthesis of sulfonyl hydrazones having piperidine derivatives and evaluates their antioxidant capacity and anticholinesterase activity. The study provides insights into the physical and chemical properties of these compounds and their potential as antioxidants and enzyme inhibitors, with some compounds showing better activity than standard antioxidants in certain assays (Karaman et al., 2016).
Electrosynthesis and Methoxylation of Piperidine Derivatives
Golub and Becker (2015) explored the anodic methoxylation of piperidine derivatives, including those with N-acyl and N-sulfonyl groups. Their work sheds light on how different anodes and electrolytes influence the methoxylation process, offering pathways to α-monomethoxy and α,α'-dimethoxy products. This study contributes to the understanding of electrosynthesis methods in modifying piperidine derivatives for varied applications (Golub & Becker, 2015).
Antimicrobial Activity of Piperidine Oxime Derivatives
Research by Mallesha and Mohana (2014) on 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives reveals their significant in vitro antibacterial and antifungal activities. By synthesizing and characterizing these compounds, the study contributes to the development of new antimicrobial agents, with some compounds showing promising activity against pathogenic strains (Mallesha & Mohana, 2014).
Novel Sulfonated Membranes for Dye Treatment
Liu et al. (2012) introduced novel sulfonated thin-film composite nanofiltration membranes with improved water flux for dye treatment. By synthesizing and utilizing sulfonated aromatic diamine monomers, this study provides advancements in membrane technology for efficient dye separation and water treatment, showcasing the role of sulfonic acid groups in enhancing membrane performance (Liu et al., 2012).
Properties
IUPAC Name |
1-(2,6-difluorophenyl)sulfonyl-4-(4-methoxyphenyl)sulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F2NO5S2/c1-26-13-5-7-14(8-6-13)27(22,23)15-9-11-21(12-10-15)28(24,25)18-16(19)3-2-4-17(18)20/h2-8,15H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVSOUZSXQLMJJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F2NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.